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Compound of Interest

Compound Name: 4-Amino-3-fluoropyridine

Cat. No.: B1299083 Get Quote

Technical Guide: 4-Amino-3-fluoropyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-3-fluoropyridine, a key

building block in pharmaceutical and agrochemical research. This document outlines its

chemical and physical properties, detailed experimental protocols for its synthesis, and its role

as an intermediate in the development of therapeutic agents.

Core Properties and Identification
4-Amino-3-fluoropyridine, with the CAS number 2247-88-3, is a substituted pyridine

derivative.[1][2][3] Its structure, featuring both an amino group and a fluorine atom, imparts

unique reactivity, making it a valuable intermediate in the synthesis of complex bioactive

molecules. It is also known by its synonym, 3-Fluoro-4-aminopyridine.

Physicochemical Data
The physical and chemical properties of 4-Amino-3-fluoropyridine are summarized in the

table below. It typically appears as an off-white to light yellow or brown crystalline powder.[2] It

exhibits limited solubility in water but is soluble in various organic solvents, including alcohols,

ethers, and ketones.
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Property Value Source(s)

CAS Number 2247-88-3 [1][2][3]

Molecular Formula C₅H₅FN₂ [1]

Molecular Weight 112.11 g/mol [1]

Appearance

Off-white to brown

powder/solid; white to light

yellow crystalline powder

[2]

Melting Point
71-81 °C (range from various

sources)
[4]

Boiling Point 217.1 °C at 760 mmHg [3]

Density 1.257 g/cm³ [3]

Purity ≥96% to ≥97% [1]

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of 4-Amino-3-
fluoropyridine.

Spectroscopy Data

¹H-NMR (300MHz, CDCl₃)
δ 8.17 (d, J=3.0, 1H), 8.03 (d, J=5.4, 1H), 6.64

(m, 1H), 4.28 (br s, 1H)

¹³C-NMR

Experimental data not readily available in the

searched literature. Expected chemical shifts for

fluorinated pyridines can be complex due to C-F

coupling.

¹⁹F-NMR

Experimental data not readily available in the

searched literature. The chemical shift would be

indicative of a fluorine atom attached to an

aromatic pyridine ring.
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Synthesis Protocol
The synthesis of 4-Amino-3-fluoropyridine can be achieved through a multi-step process, as

detailed in the following experimental protocol adapted from patent literature. This process

involves the formation of a carboxylic acid intermediate from 3-fluoropyridine, followed by

amidation and a Hofmann rearrangement.

Experimental Workflow for the Synthesis of 4-Amino-3-
fluoropyridine```dot
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Caption: The TGF-β signaling pathway and the inhibitory action of drugs.
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Role as an Intermediate for Thrombin Inhibitors
Thrombin is a serine protease that plays a central role in the coagulation cascade and also has

signaling roles through protease-activated receptors (PARs). Thrombin inhibitors are vital in the

treatment and prevention of thrombotic disorders. The unique structure of 4-Amino-3-
fluoropyridine is utilized in the design of potent and selective thrombin inhibitors.

Thrombin
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Caption: The thrombin signaling pathway and its inhibition.

Safety and Handling
4-Amino-3-fluoropyridine is classified as harmful if swallowed and causes serious eye

irritation. [3][4]Appropriate personal protective equipment, including gloves, safety glasses, and

a lab coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet

(SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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